Cas no 17626-82-3 (2(3H)-Thiazolethione, 5-methyl-)

• Product name: 2(3H)-Thiazolethione, 5-methyl-
• CAS No: 17626-82-3
• MF: C₄H₅NS₂
• MW: 131.21919798851
• CID: 1363804
• PubChem ID: 12944851

2(3H)-Thiazolethione, 5-methyl- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Thiazolethione, 5-methyl-
• 5-Methylthiazole-2(3H)-thione
• InChI=1/C4H5NS2/c1-3-2-5-4(6)7-3/h2H,1H3,(H,5,6)
• DDTHRRVQSOEMNQ-UHFFFAOYSA-
• 5-methyl-3H-1,3-thiazole-2-thione
• AKOS013534084
• SCHEMBL2212404
• 17626-82-3
• AKOS006348916

• Inchi： InChI=1S/C4H5NS2/c1-3-2-5-4(6)7-3/h2H,1H3,(H,5,6)
• InChI Key： DDTHRRVQSOEMNQ-UHFFFAOYSA-N
• SMILES： CC1=CNC(=S)S1

Computed Properties

• Exact Mass: 130.98645
• Monoisotopic Mass: 130.98634151g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.4Ų
• XLogP3: 1.2

Experimental Properties

• PSA: 12.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles